Cas no 1261738-45-7 (4-(4-(Trifluoromethyl)phenyl)pyridine-2-acetic acid)

• Product Name: 4-(4-(Trifluoromethyl)phenyl)pyridine-2-acetic acid
• CAS No: 1261738-45-7
• MF: C₁₄H₁₀F₃NO₂
• MW: 281.229914188385
• CID: 4982589
• Update Time: 2025-06-12

4-(4-(Trifluoromethyl)phenyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-(Trifluoromethyl)phenyl)pyridine-2-acetic acid

• Inchi： 1S/C14H10F3NO2/c15-14(16,17)11-3-1-9(2-4-11)10-5-6-18-12(7-10)8-13(19)20/h1-7H,8H2,(H,19,20)
• InChI Key： HEGBNWYDWBTESA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=CN=C(CC(=O)O)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 338
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2

Additional information on 4-(4-(Trifluoromethyl)phenyl)pyridine-2-acetic acid

4-(4-(Trifluoromethyl)phenyl)pyridine-2-acetic acid (CAS No. 1261738-45-7): A Comprehensive Overview of Its Properties and Applications

4-(4-(Trifluoromethyl)phenyl)pyridine-2-acetic acid (CAS No. 1261738-45-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and functional versatility. This compound belongs to the class of pyridine acetic acid derivatives, which are widely recognized for their role as intermediates in the synthesis of bioactive molecules. The presence of a trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable building block in drug discovery and material science.

In recent years, the demand for fluorinated organic compounds has surged, driven by their applications in medicinal chemistry and crop protection. Researchers are particularly interested in 4-(4-(Trifluoromethyl)phenyl)pyridine-2-acetic acid due to its potential as a precursor for small-molecule inhibitors and ligands for catalytic systems. Its CAS number 1261738-45-7 is frequently searched in scientific databases, reflecting its relevance in cutting-edge studies. The compound's molecular weight, solubility, and reactivity are key parameters that researchers evaluate when designing novel synthetic routes.

The growing interest in sustainable chemistry has also placed 4-(4-(Trifluoromethyl)phenyl)pyridine-2-acetic acid in the spotlight. With the rise of green synthesis methods, scientists are exploring eco-friendly approaches to produce this compound, minimizing waste and energy consumption. Questions like "How to synthesize 4-(4-(Trifluoromethyl)phenyl)pyridine-2-acetic acid?" or "What are the applications of CAS 1261738-45-7?" are commonly encountered in academic and industrial forums, highlighting its practical significance.

From a structural perspective, the pyridine ring and acetic acid moiety in 4-(4-(Trifluoromethyl)phenyl)pyridine-2-acetic acid offer multiple sites for chemical modification, enabling the development of tailored derivatives. This adaptability is crucial for drug design, where slight alterations can lead to improved bioavailability or target specificity. Additionally, the trifluoromethyl group is known to influence electronic properties, which is why this compound is often studied in material science for applications like organic electronics.

In conclusion, 4-(4-(Trifluoromethyl)phenyl)pyridine-2-acetic acid (CAS No. 1261738-45-7) represents a versatile and high-value chemical entity with broad applications across multiple disciplines. Its role in advancing pharmaceutical research, agrochemical innovation, and sustainable chemistry underscores its importance in modern science. As research continues to evolve, this compound is expected to remain a focal point for scientists seeking to address challenges in healthcare and environmental sustainability.